4-(3,4-Dichlorophenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(3,4-dichlorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H7Cl2NO3/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(6-8)15(17)18/h1-6,16H
• InChI Key: HITJVZIYERIIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-])O
• Molecular Formula: C12H7Cl2NO3
• DSSTOX Substance ID: DTXSID60686309
• Molecular Weight: 284.09 g/mol
• CAS RN: 1261929-60-5

Description

4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% (4-DCNP) is a chemical compound with a wide range of uses in scientific research. It is a nitrophenol, which is a type of aromatic compound with a nitro group attached to a phenol group. 4-DCNP is an important reagent in organic synthesis and has been used in a variety of scientific applications.

Scientific Research Applications

4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It has also been used in the synthesis of polymers and other materials. 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% has been used in the study of enzyme inhibition and in the study of the properties of organic compounds.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% is not fully understood. It is believed to act as an inhibitor of enzymes, particularly those involved in the metabolism of drugs and other compounds. It is thought to act by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% are not well understood. Studies have shown that 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% can inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% in laboratory experiments include its low cost, its availability in large quantities, and its ability to act as an inhibitor of enzymes. The limitations of using 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% in laboratory experiments include its potential toxicity, its potential to interfere with other reactions, and its potential to produce unwanted byproducts.

Future Directions

There are many potential future directions for research related to 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential toxicity. Additionally, further research could be conducted into its use in the synthesis of pharmaceuticals, dyes, and other organic compounds. Research could also be conducted into its potential use in the synthesis of polymers and other materials. Finally, further research could be conducted into the development of more efficient and cost-effective synthesis methods for 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95%.

Synthesis Methods

4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% can be synthesized by the nitration of 4-dichlorophenol. The nitration of 4-dichlorophenol involves the reaction of the 4-dichlorophenol with nitric acid and sulfuric acid. The reaction produces 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95% as a product and a mixture of other nitrophenols as byproducts. The reaction is typically conducted at a temperature of 80-90°C.